Cas no 664306-48-3 (Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI))
664306-48-3 structure
Product Name:Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)
CAS No:664306-48-3
MF:C10H12O3
MW:180.200483322144
CID:1022422
PubChem ID:45091290
Update Time:2025-04-20
Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)
- 3-hydroxy-2-propan-2-yloxybenzaldehyde
- SCHEMBL2365269
- 3-HYDROXY-2-(1-METHYLETHOXY)-BENZALDEHYDE
- MB22803
- DTXSID30666794
- 3-Hydroxy-2-[(propan-2-yl)oxy]benzaldehyde
- BENZALDEHYDE, 3-HYDROXY-2-(1-METHYLETHOXY)-
- 664306-48-3
- DB-273555
-
- Inchi: 1S/C10H12O3/c1-7(2)13-10-8(6-11)4-3-5-9(10)12/h3-7,12H,1-2H3
- InChI Key: GLTURXMNXYXXRM-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=CC=1C=O)O)C(C)C
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI) Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
664306-48-3 (Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)) Related Products
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- 66799-97-1(2-Ethoxy-3-methoxybenzaldehyde)
- 75792-34-6(3-ethoxy-2-methoxybenzaldehyde)
- 75792-35-7(3-methoxy-2-(propan-2-yloxy)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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